Cas no 892878-60-3 (3-Methyl-4-(methylsulfonyl)aminobenzoic Acid)

• Product Name: 3-Methyl-4-(methylsulfonyl)aminobenzoic Acid
• CAS No: 892878-60-3
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• MDL: MFCD09045026
• CID: 1056694
• PubChem ID: 16772701
• Update Time: 2025-04-20

3-Methyl-4-(methylsulfonyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-(methylsulfonamido)benzoic acid
• 3-methyl-4-[(methylsulfonyl)amino]Benzoic acid
• SY015008
• SB80480
• 4-(methanesulfonamido)-3-methylbenzoic acid
• 892878-60-3
• LS-10489
• AC9754
• MFCD09045026
• CS-0315450
• SCHEMBL5329433
• 3-Methyl-4-(methylsulfonamido)benzoicacid
• 4-methanesulfonamido-3-methylbenzoic acid
• FT-0769730
• AKOS000128902
• ALBB-029566
• benzoic acid, 3-methyl-4-[(methylsulfonyl)amino]-
• DB-057854
• 3-Methyl-4-(methylsulfonyl)aminobenzoic Acid

• MDL： MFCD09045026
• Inchi： 1S/C9H11NO4S/c1-6-5-7(9(11)12)3-4-8(6)10-15(2,13)14/h3-5,10H,1-2H3,(H,11,12)
• InChI Key： ONJNQHFRVKPEAG-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(C(=O)O)=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 229.04100
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 91.85000
• LogP: 2.21850